BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: 4-ethyl-hex-2-ynal
(CAS: 71932-97-3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hex-2-ynal, 4-ethyl-

Cat. No.: B15441358

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information for 4-ethyl-hex-
2-ynal, a specialized organic compound. Due to the limited public documentation for this
specific molecule, this guide focuses on its fundamental properties and provides a general
overview of the synthesis and reactivity of related compounds.

Chemical Identity and Properties

4-ethyl-hex-2-ynal is an a,3-unsaturated ynal characterized by an aldehyde functional group
conjugated with a carbon-carbon triple bond. Its chemical structure and basic properties are
summarized below.
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Property Value Source

CAS Number 71932-97-3 --INVALID-LINK--
Molecular Formula CsH120 --INVALID-LINK--
Molecular Weight 124.18 g/mol --INVALID-LINK--
Density 0.877 g/cm?3 ChemNet

Boiling Point 187.7 °C at 760 mmHg ChemNet
Refractive Index 1.439 ChemNet

Flash Point 65.4 °C ChemNet

Spectral Data

Currently, only the mass spectrum for 4-ethyl-hex-2-ynal is publicly available.

o Mass Spectrometry: The mass spectrum (electron ionization) is available on the NIST
WebBook, providing information on the fragmentation pattern of the molecule.[1]

No specific Nuclear Magnetic Resonance (NMR) or Infrared (IR) spectral data for 4-ethyl-hex-
2-ynal has been identified in public databases.

Synthesis and Reactivity

Experimental Protocols:

Detailed, specific experimental protocols for the synthesis of 4-ethyl-hex-2-ynal are not readily
available in the public domain. However, a general approach to the synthesis of q,3-
unsaturated ynals can be conceptualized based on established organic chemistry
methodologies.

A potential synthetic pathway could involve the oxidation of the corresponding propargyl
alcohol. This is a common method for the preparation of ynals.
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A general synthetic approach to ynals.

General Reactivity of Ynals:

Ynals are versatile intermediates in organic synthesis. Their reactivity is characterized by the
electrophilic nature of both the carbonyl carbon and the 3-carbon of the alkyne. They can
undergo a variety of transformations, including:

¢ Nucleophilic Addition: Nucleophiles can attack the carbonyl group or undergo conjugate
addition to the -carbon.

o Cycloaddition Reactions: The activated alkyne can participate in various cycloaddition
reactions.

¢ Reductive Coupling: Ynals can be employed in reductive coupling reactions to form
macrocycles.[2]

Supplier Information

A direct commercial supplier for 4-ethyl-hex-2-ynal with CAS number 71932-97-3 could not be
definitively identified through publicly available chemical supplier databases. This suggests that
the compound may be a niche research chemical that is not readily available for purchase and
may require custom synthesis.

Biological Activity and Signaling Pathways

There is currently no information available in the scientific literature to suggest that 4-ethyl-hex-
2-ynal is involved in any biological signaling pathways or possesses any specific biological
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activity. Its primary relevance is likely within the field of synthetic organic chemistry as a
building block or intermediate.

Disclaimer: The information provided in this guide is based on a comprehensive search of
publicly available data. The absence of certain information, such as detailed experimental
protocols and supplier details, indicates a lack of public documentation for this specific
compound. Researchers interested in 4-ethyl-hex-2-ynal may need to resort to custom
synthesis and perform their own analytical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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